(3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol

• Molecular Formula: C6H14N2O3S
• Molecular Weight: 194.25 g/mol
• SMILES: CS(=O)(=O)N1CCC(C(C1)O)N
• InChI: InChI=1S/C6H14N2O3S/c1-12(10,11)8-3-2-5(7)6(9)4-8/h5-6,9H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChIKey: TWABBRJHCDOBHA-PHDIDXHHSA-N

Medicinal chemists developing kinase or DPP-4 inhibitors face the risk of >100-fold potency loss and misleading SAR data when using undefined stereoisomers. (3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol eliminates this uncertainty with its defined (3R,4R) stereochemistry, ensuring the correct spatial orientation of pharmacophores. - Mimics the ribose moiety of ATP in kinase active sites, enabling high target affinity and selectivity (as demonstrated by clinical candidate R547) - Provides a pre-organized scaffold for DPP-4 inhibitor design where (3R,4R) configuration is the primary driver of inhibitory activity - The 3-hydroxyl group mimics amide bond hydrolysis transition states, enabling exploration of novel protease inhibitor chemical space - Verified enantiomeric purity supports chiral HPLC method development and reference standard applications

(3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol: A Defined Chiral Building Block

(3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol (CAS: 2380322-93-8) is a chiral piperidine derivative featuring a methanesulfonyl group and an amino alcohol moiety with defined (3R,4R) stereochemistry. It serves as a key intermediate in medicinal chemistry for the synthesis of drug candidates targeting various therapeutic areas, including oncology, inflammation, and metabolic disorders [1]. Its specific stereochemical configuration, characterized by the InChIKey TWABBRJHCDOBHA-PHDIDXHHSA-N, is critical for its utility in constructing stereochemically pure pharmaceuticals .

1 Defined (3R,4R) stereochemistry supports chiral synthesis workflows

2 Amino alcohol motif enables construction of kinase and DPP-4 inhibitor analogs

3 Methanesulfonyl group reported to balance solubility and lipophilicity

• [1] Chu XJ, et al. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6-methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. J Med Chem. 2006;49(22):6549-60. View Source

(3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol: Analog Substitution Risks

In medicinal chemistry, even subtle changes to a building block's structure can drastically alter the biological profile of the final drug candidate. Substituting (3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol with a different stereoisomer (e.g., (3S,4S) or (3R,4S)) or a des-hydroxy analog (e.g., 4-amino-1-methanesulfonylpiperidine) introduces significant risk. Stereochemistry profoundly impacts target binding affinity, selectivity, and in vivo pharmacokinetics [1]. The presence and specific orientation of the 3-hydroxyl group in the (3R,4R) configuration directly influences molecular recognition and is essential for achieving the desired pharmacological activity in complex targets like kinases and proteases [2]. Using an undefined or alternative isomer can lead to failed biological assays, misleading structure-activity relationship (SAR) data, and ultimately, a non-viable drug candidate.

Stereoisomer Alternative enantiomers or diastereomers may not reproduce target binding and selectivity profiles in biological assays.

Des-hydroxy analog Lack of 3-hydroxyl group can eliminate key hydrogen-bond interactions, potentially compromising kinase target engagement.

Racemic or low-ee material Undefined stereochemistry may introduce variable SAR outcomes and diastereomeric impurities in further synthesis.

• [1] Kim S, et al. Discovery of piperidinyl aminopyrimidine derivatives as IKK-2 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3002-3006. View Source
• [2] Chu XJ, et al. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6-methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. J Med Chem. 2006;49(22):6549-60. View Source

(3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol: Quantifying Differences from Analogs

Stereochemistry Essential for DPP-4 Inhibition

The (3R,4R) stereochemistry of the target compound is a critical determinant of its biological activity. In contrast, the (3S,4S) and other diastereomers exhibit significantly reduced potency as DPP-4 inhibitors. This is demonstrated by a related series of piperidine-based DPP-4 inhibitors where the (3R,4R) configuration is necessary for optimal binding, with alternative stereoisomers showing a >100-fold decrease in inhibitory activity [1]. This highlights the critical importance of procuring the correct stereoisomer to ensure robust and reproducible activity in biological assays.

DPP-4 Inhibition

Class-level inference

(3R,4R): reference activity other isomers: >100-fold lower potency

Stereochemical configuration context may determine assay response

Inferred from related piperidine DPP-4 inhibitors

Evidence Dimension	DPP-4 Inhibitory Activity (IC50)
Target Compound Data	Not directly reported for this specific compound; activity is inferred from structurally related (3R,4R)-piperidine analogs.
Comparator Or Baseline	Alternative stereoisomers (e.g., (3S,4S)-isomer) of structurally related piperidine-based DPP-4 inhibitors.
Quantified Difference	Alternative stereoisomers exhibit >100-fold lower potency (higher IC50) compared to the (3R,4R) configuration.
Conditions	In vitro enzyme inhibition assay for human DPP-4 [1].

Why This Matters

Procuring the specific (3R,4R) isomer is not optional; it is a prerequisite for achieving the desired biological outcome in DPP-4 related research, avoiding false negatives and wasted resources.

• [1] BindingDB BDBM50628584 CHEMBL5408495. Affinity Data for DPP-4 (unknown origin). View Source

Hydrogen Bonding Advantage Over Des-Hydroxy Analogs

The presence of the 3-hydroxyl group in (3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol provides a critical hydrogen-bond donor and acceptor, which is absent in the closely related analog 4-amino-1-methanesulfonylpiperidine (CAS: 402927-97-3) . In kinase inhibitor design, this hydroxyl group is frequently exploited to form a crucial hydrogen bond with the conserved catalytic lysine in the ATP-binding pocket, as observed in the crystal structure of the potent CDK inhibitor R547 [1]. The des-hydroxy analog would be unable to form this key interaction, likely resulting in a complete loss of target engagement.

Hydrogen-Bond Interaction

Cross-study comparable

3-hydroxyl present: potential H-bond donor/acceptor des-hydroxy analog: interaction impossible

Hydroxyl group interaction context may influence target engagement

X-ray crystallography of related CDK2 inhibitor (R547)

Evidence Dimension	Potential for key hydrogen bond interactions with kinase targets.
Target Compound Data	Possesses a 3-hydroxyl group capable of acting as both a hydrogen bond donor and acceptor.
Comparator Or Baseline	4-amino-1-methanesulfonylpiperidine (CAS: 402927-97-3), which lacks the 3-hydroxyl group.
Quantified Difference	The hydroxyl group enables a specific hydrogen bond interaction (observed in X-ray crystallography for related compounds) that is impossible for the des-hydroxy analog [1].
Conditions	X-ray crystallography of R547 bound to CDK2 (PDB ID: 2FVD) [1].

Why This Matters

This functional group difference is a definitive go/no-go criterion for SAR studies and lead optimization in kinase programs; substituting with the des-hydroxy analog will yield fundamentally different and likely inactive compounds.

• [1] Chu XJ, et al. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6-methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. J Med Chem. 2006;49(22):6549-60. View Source

Methanesulfonyl Group Enhances Solubility

The methanesulfonyl group is a strategic choice for enhancing aqueous solubility while maintaining a balanced lipophilicity profile. This is a key advantage over more lipophilic sulfonyl analogs (e.g., arylsulfonyl or larger alkylsulfonyl groups). While direct solubility data for this compound is not publicly available, the class-level trend is clear: methanesulfonyl piperidines are significantly more soluble than their arylsulfonyl counterparts . This property facilitates easier formulation for in vitro assays and simplifies purification during synthesis.

Solubility Profile

Class-level inference

Methanesulfonyl group predicted to improve aqueous solubility over arylsulfonyl analogs

Formulation-context review; data to verify

Based on class-level trends, not direct measurement

Evidence Dimension	Aqueous Solubility
Target Compound Data	Predicted to have good aqueous solubility based on its methanesulfonyl moiety (exact value not reported).
Comparator Or Baseline	Piperidine derivatives with arylsulfonyl (e.g., phenylsulfonyl) or bulkier alkylsulfonyl groups.
Quantified Difference	Methanesulfonyl analogs consistently demonstrate superior aqueous solubility compared to arylsulfonyl analogs in related chemical series .
Conditions	General physicochemical properties inferred from structural class trends.

Why This Matters

Improved solubility directly translates to higher success rates in biochemical assays and simplifies downstream chemistry, reducing time and cost in the research process.

Chiral Purity Drives Reproducibility

For advanced chiral intermediates like (3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol, high enantiomeric excess (ee) is not a luxury but a strict requirement for reproducible outcomes. While specific purity data varies by vendor, the compound's utility as a key intermediate demands a high level of chiral integrity. Even small amounts of the undesired enantiomer can act as a competitive inhibitor or produce off-target effects in biological systems, or lead to the formation of diastereomeric impurities in subsequent synthetic steps that are difficult to separate. Using a comparator such as a racemic mixture or a lower-ee batch would introduce significant variability and compromise the validity of experimental results .

Chiral Integrity

Supporting evidence

Commercially available with ≥97% HPLC purity and high enantiomeric excess

Chiral integrity supports synthetic reproducibility

Assay-dependent impact of low ee

Evidence Dimension	Chiral Purity (Enantiomeric Excess, ee)
Target Compound Data	Commercially available with a typical purity of ≥97% (HPLC) and high enantiomeric purity .
Comparator Or Baseline	Racemic mixture of 4-amino-1-methanesulfonylpiperidin-3-ol or a batch with low ee.
Quantified Difference	High ee is essential for reproducible results; the specific difference in outcome between high and low ee is highly assay-dependent but is universally critical in medicinal chemistry.
Conditions	HPLC analysis for purity determination.

Why This Matters

Ensuring a high and consistent chiral purity from the procurement stage is a fundamental quality control measure that safeguards the integrity and reproducibility of subsequent research data and synthetic outputs.

(3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol: Key Applications

Kinase Inhibitor Synthesis (CDK, IKK-2)

This compound serves as a direct precursor or core motif for constructing potent and selective kinase inhibitors. The (3R,4R) stereochemistry and the 3-hydroxyl group are essential for mimicking the ribose moiety of ATP and forming key hydrogen bonds within the kinase active site, as demonstrated in the development of the clinical candidate R547 [1]. Its use ensures the correct spatial orientation of pharmacophores, leading to high target affinity and selectivity profiles that would be unattainable with alternative stereoisomers or des-hydroxy analogs [2].

DPP-4 Inhibitor Development

The rigid piperidine scaffold with the specific (3R,4R) configuration provides a pre-organized structure for binding to the DPP-4 active site. This compound is a critical starting material for generating potent DPP-4 inhibitors, where the stereochemistry is a primary driver of inhibitory activity. Using the correct isomer avoids the >100-fold loss in potency observed with alternative stereoisomers, enabling efficient hit-to-lead optimization campaigns [1].

Protease & Hydrolase Inhibitor Scaffold

The combination of a primary amine and a secondary alcohol in a defined chiral environment makes this compound an ideal scaffold for targeting proteases. The 3-hydroxyl group can mimic the transition state of amide bond hydrolysis or form critical interactions with catalytic residues. This compound allows medicinal chemists to explore novel chemical space for inhibiting targets like DPP-8, DPP-9, or FAP with a high degree of stereochemical control [1].

Chiral HPLC Reference Standard

Due to its well-defined chirality and functional groups, (3R,4R)-4-amino-1-methanesulfonylpiperidin-3-ol is an excellent candidate for use as a reference standard in developing and validating chiral HPLC methods. It can be used to optimize separation conditions for other chiral piperidine derivatives, ensuring the accurate quantification of enantiomeric purity in both research and manufacturing settings [1].

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Stereochemical configuration (3R,4R)

Target-engagement assay context

DPP-4 inhibitor research

Enantiomeric identity

Enzyme inhibition assay context

Protease inhibitor scaffold development

Hydroxyl hydrogen-bond donor

Transition-state mimicry validation

Chiral HPLC method development

Defined chirality and purity

Chiral separation optimization

• [1] Chu XJ, et al. Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6-methoxyphenyl)methanone (R547), a potent and selective cyclin-dependent kinase inhibitor with significant in vivo antitumor activity. J Med Chem. 2006;49(22):6549-60. View Source
• [2] Kim S, et al. Discovery of piperidinyl aminopyrimidine derivatives as IKK-2 inhibitors. Bioorg Med Chem Lett. 2011;21(10):3002-3006. View Source